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Compound of Interest

Compound Name: Sesamex

Cat. No.: B1680956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sesamex (also known as sesoxane) is a synthetic organic compound widely recognized for its

role as a potent insecticide synergist. It functions by inhibiting the metabolic detoxification of

insecticides, thereby increasing their efficacy and duration of action. The primary mechanism of

this synergistic activity is the inhibition of cytochrome P450 (CYP450) monooxygenases, a

superfamily of enzymes crucial for the metabolism of a wide range of xenobiotics, including

pesticides and drugs. These application notes provide detailed protocols for the preparation of

Sesamex solutions and its use in laboratory experiments, particularly for studying CYP450

inhibition.
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Property Value Reference

IUPAC Name

5-{1-[2-(2-

Ethoxyethoxy)ethoxy]ethoxy}-2

H-1,3-benzodioxole

[1]

CAS Number 51-14-9 [1]

Molar Mass 298.335 g/mol [1]

Appearance Straw-colored liquid [1]

Boiling Point 137-141 °C at 0.08 mmHg [1]

Table 2: Solubility of a Structurally Related Lignan,
Sesamolin
While specific solubility data for Sesamex in common laboratory solvents is not readily

available, data for the related compound sesamolin can provide a useful starting point.

Solvent Approximate Solubility of Sesamolin

Dimethyl Sulfoxide (DMSO) 12 mg/mL

Ethanol 0.5 mg/mL

Aqueous Buffers Sparingly soluble

For aqueous solutions, it is recommended to first dissolve the compound in DMSO and then

dilute with the aqueous buffer.

Table 3: Inhibitory Activity of a Structurally Related
Lignan, Sesaminol, against Human CYP450 Isoforms
The half-maximal inhibitory concentrations (IC₅₀) for sesaminol, a compound structurally similar

to Sesamex, provide an indication of the effective concentration range for in vitro CYP450

inhibition assays.
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CYP450 Isoform IC₅₀ (µM)

CYP1A2 3.57

CYP2C9 3.93

CYP2C19 0.69

CYP2D6 1.33

CYP3A4 0.86

Experimental Protocols
Protocol 1: Preparation of Sesamex Stock Solutions
Objective: To prepare a concentrated stock solution of Sesamex for use in various in vitro

assays.

Materials:

Sesamex

Dimethyl sulfoxide (DMSO), analytical grade

Microcentrifuge tubes or glass vials

Vortex mixer

Calibrated pipettes

Procedure:

Based on the solubility of the related compound sesamolin, a starting concentration for a

Sesamex stock solution in DMSO can be prepared at 10 mg/mL.

Weigh the required amount of Sesamex in a suitable container.

Add the calculated volume of DMSO to achieve the desired concentration.
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Vortex the solution until the Sesamex is completely dissolved. Gentle warming in a water

bath (37°C) may aid dissolution.

Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C, protected from light.

Note: The final concentration of DMSO in the experimental assay should be kept low (typically

≤ 0.5%) to avoid solvent-induced artifacts.

Protocol 2: In Vitro Cytochrome P450 Inhibition Assay
Objective: To determine the inhibitory potential of Sesamex on major human CYP450 isoforms

using human liver microsomes.

Materials:

Human liver microsomes (pooled from multiple donors)

Sesamex stock solution (prepared as in Protocol 1)

Specific CYP450 isoform substrates (e.g., Phenacetin for CYP1A2, Bupropion for CYP2B6,

Amodiaquine for CYP2C8, Diclofenac for CYP2C9, S-mephenytoin for CYP2C19,

Dextromethorphan for CYP2D6, Midazolam for CYP3A4)

NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-

phosphate dehydrogenase)

Potassium phosphate buffer (pH 7.4)

Positive control inhibitors for each CYP isoform (e.g., α-Naphthoflavone for CYP1A2,

Sertraline for CYP2B6, Montelukast for CYP2C8, Sulfaphenazole for CYP2C9, Ticlopidine

for CYP2C19, Quinidine for CYP2D6, Ketoconazole for CYP3A4)

Acetonitrile or methanol (for reaction termination)

96-well plates
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Incubator

LC-MS/MS system

Procedure:

Preparation of Reagents:

Prepare working solutions of Sesamex by serially diluting the stock solution in potassium

phosphate buffer to achieve a range of final concentrations (e.g., 0.1, 0.5, 1, 5, 10, 25, 50,

100 µM).

Prepare working solutions of the specific CYP450 substrates and positive control inhibitors

in the same buffer.

Incubation:

In a 96-well plate, add the following in order:

Potassium phosphate buffer

Human liver microsomes (final concentration typically 0.1-0.5 mg/mL)

Sesamex working solution or positive control inhibitor or vehicle control (buffer with the

same percentage of DMSO as the highest Sesamex concentration).

Pre-incubate the plate at 37°C for 5-10 minutes.

Initiate the reaction by adding the specific CYP450 substrate and the NADPH regenerating

system.

Incubate at 37°C for a specific time (e.g., 10-60 minutes), ensuring the reaction is in the

linear range.

Reaction Termination:

Stop the reaction by adding an equal volume of cold acetonitrile or methanol.
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Sample Processing and Analysis:

Centrifuge the plate to precipitate proteins.

Transfer the supernatant to a new plate for analysis.

Analyze the formation of the specific metabolite from the substrate using a validated LC-

MS/MS method.

Data Analysis:

Calculate the percentage of inhibition for each Sesamex concentration relative to the

vehicle control.

Plot the percentage of inhibition against the logarithm of the Sesamex concentration.

Determine the IC₅₀ value by fitting the data to a suitable sigmoidal dose-response curve.

Visualizations
Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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